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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287 Get Quote

This center provides essential information for researchers, scientists, and drug development

professionals on the stability and storage of 2-Bromo-3-methylpentanoic acid (CAS: 42880-

22-8).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-Bromo-3-methylpentanoic acid?

A1: 2-Bromo-3-methylpentanoic acid should be stored in a tightly sealed container in a dry,

well-ventilated place.[1][2] The recommended storage temperature is refrigerated at 2-8°C.[3]

[4] It should be kept away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Protect the material from direct sunlight.[2]

Q2: What is the chemical stability of 2-Bromo-3-methylpentanoic acid?

A2: The compound is generally stable under recommended storage conditions.[5] However, as

an alpha-bromo carboxylic acid, it is highly reactive towards nucleophiles.[4][6] This reactivity is

a key aspect of its utility in chemical synthesis but also indicates a potential for degradation if

not stored properly.[4][6] Avoid contact with incompatible materials such as strong oxidizing

agents, acids, and bases.[5]

Q3: What are the known incompatibilities for this compound?
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A3: 2-Bromo-3-methylpentanoic acid, as an organic acid, should be segregated from several

classes of chemicals to prevent hazardous reactions.[7][8]

Bases: Avoid storage with all bases.[7]

Oxidizing Agents: Do not store with strong oxidizing agents, including oxidizing acids like

nitric or perchloric acid.[5][8]

Inorganic Acids: Store separately from inorganic acids.[7][8]

Reactive Chemicals: Keep away from cyanides or sulfides, as this could lead to the

formation of toxic gases.[7]

Q4: What are the physical signs of degradation?

A4: While specific degradation indicators for this exact compound are not detailed, general

signs for similar chemicals include a change in color from its typical colorless to light yellow

appearance, or the development of a strong, acrid odor.[3][5] Purity analysis via techniques like

HPLC or NMR would be the definitive method to confirm degradation.

Q5: Is 2-Bromo-3-methylpentanoic acid sensitive to moisture or air?

A5: While not explicitly stated to be hygroscopic in the provided results, general best practices

for corrosive organic acids involve keeping containers tightly closed to protect from moisture

and air.[1][2] Alpha-bromo acids can be susceptible to hydrolysis, which would convert the

product back to the corresponding alpha-hydroxy acid.
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Observed Issue Potential Cause Recommended Action

Compound has darkened or

changed color.

Exposure to light, heat, or

contaminants.

1. Move the compound to a

dark, refrigerated (2-8°C)

location. 2. Verify purity using

TLC, HPLC, or NMR before

use. 3. If purity is

compromised, consider

purification (e.g., distillation or

chromatography) or disposal

according to hazardous waste

standards.[7]

Unexpected side products in a

reaction.

Degradation of the starting

material. The bromine atom at

the alpha position is highly

reactive.[4][6]

1. Confirm the purity of the 2-

Bromo-3-methylpentanoic acid

stock. 2. Run a control reaction

with a fresh or newly

purchased batch of the acid. 3.

Review storage conditions to

ensure they align with

recommendations.

Decreased yield over time from

the same bottle.

Gradual degradation due to

repeated exposure to

air/moisture or temperature

fluctuations.

1. Aliquot the compound upon

receipt into smaller, single-use

vials to minimize exposure of

the main stock. 2. Store

aliquots under an inert

atmosphere (e.g., argon or

nitrogen) if conducting highly

sensitive reactions.

Data Summary
The following table summarizes key quantitative data for 2-Bromo-3-methylpentanoic acid.
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Parameter Value Source

CAS Number 42880-22-8 [9]

Molecular Formula C6H11BrO2 [4]

Molecular Weight 195.05 g/mol [4][9]

Appearance Colorless oily liquid [3]

Boiling Point 240.5 °C at 760 mmHg [3]

Flash Point 99.3 °C [3]

Density 1.432 g/cm³ [3]

Storage Temperature 2-8°C [3][4]

Experimental Protocols
Protocol: Basic Stability Assessment via Thin-Layer
Chromatography (TLC)
This protocol provides a rapid method to qualitatively assess the stability of 2-Bromo-3-
methylpentanoic acid over time.

1. Materials:

2-Bromo-3-methylpentanoic acid sample
TLC plates (e.g., silica gel 60 F254)
Solvent system (e.g., 7:3 Hexane:Ethyl Acetate - Note: optimize as needed)
Developing chamber
Visualization agent (e.g., potassium permanganate stain or UV lamp)
Micropipette or capillary tubes

2. Methodology:

Time Point Zero (T=0):
Dissolve a small amount of the "as-received" compound in a suitable solvent (e.g., ethyl
acetate).
Spot the solution onto a TLC plate.
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Develop the plate in the chosen solvent system.
Visualize the spot(s) and record the Retention Factor (Rf) value. This is your reference for
the pure compound.
Storage:
Store the main sample under the recommended conditions (2-8°C, dark, sealed).
Optionally, store a small aliquot under "stressed" conditions (e.g., at room temperature,
exposed to light) for comparison.
Subsequent Time Points (e.g., T=1 month, T=3 months):
Repeat the TLC analysis from step 2a for both the properly stored sample and the stressed
sample.
Analysis:
Compare the chromatograms from the different time points. The appearance of new spots
(especially those with a lower Rf) or a significant smearing/tailing of the main spot can
indicate degradation.

Visual Guides
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Troubleshooting Workflow for Suspected Degradation

Suspicion of Compound
Degradation

(e.g., color change, poor results)

Step 1: Verify Storage Conditions
(Temp: 2-8°C? Sealed? Dark?)

Initiate Check

Step 2: Perform Purity Analysis
(e.g., TLC, HPLC, NMR)

Conditions OK or Corrected

Step 3: Evaluate Purity Results

Data Obtained

Result: Pure
(No significant change)

 Purity > 95% 

Result: Impure
(Degradation confirmed)

 Purity < 95% 
or new peaks

Action: Proceed with Experiment
Action: Purify or Discard

(Follow waste disposal guidelines)

Click to download full resolution via product page

Caption: Figure 1: Troubleshooting workflow for suspected compound degradation.
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General Stability Testing Workflow

Receive Compound
Initial Analysis (T=0)

(HPLC/NMR for baseline purity)
Aliquot Samples

(e.g., Recommended vs. Stressed Conditions)
Periodic Analysis

(e.g., T=1, 3, 6 months)
Final Analysis & Data Comparison Report Findings

Click to download full resolution via product page

Caption: Figure 2: A typical workflow for conducting a stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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